Cas no 1823499-29-1 ([6-(Furan-3-yl)pyridin-3-yl]methanamine)

• Product Name: [6-(Furan-3-yl)pyridin-3-yl]methanamine
• CAS No: 1823499-29-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5719182
• PubChem ID: 91623809
• Update Time: 2025-08-02

[6-(Furan-3-yl)pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(furan-3-yl)pyridin-3-yl)methanamine
• AKOS026681409
• F2167-2608
• [6-(furan-3-yl)pyridin-3-yl]methanamine
• 1823499-29-1
• EN300-240061
• CCG-358175
• [6-(Furan-3-yl)pyridin-3-yl]methanamine

• Inchi： 1S/C10H10N2O/c11-5-8-1-2-10(12-6-8)9-3-4-13-7-9/h1-4,6-7H,5,11H2
• InChI Key： WUWYDYMDAYQQQS-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=CC(=CN=1)CN

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [6-(Furan-3-yl)pyridin-3-yl]methanamine

Introduction to [6-(Furan-3-yl)pyridin-3-yl]methanamine (CAS No. 1823499-29-1)

[6-(Furan-3-yl)pyridin-3-yl]methanamine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1823499-29-1, has garnered considerable attention due to its potential applications in drug development and molecular biology. The intricate architecture of [6-(Furan-3-yl)pyridin-3-yl]methanamine, featuring a pyridine ring fused with a furan moiety, makes it a versatile scaffold for designing novel bioactive molecules.

The structural motif of this compound is particularly noteworthy, as it combines the electron-deficient pyridine ring with the electron-rich furan ring. This juxtaposition not only enhances the compound's solubility and bioavailability but also imparts unique electronic and steric properties that are exploitable in medicinal chemistry. The presence of the amine group at the 3-position of the pyridine ring further expands its chemical space, allowing for diverse functionalization and derivatization strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of [6-(Furan-3-yl)pyridin-3-yl]methanamine with various biological targets. Studies have indicated that this compound exhibits promising activity against a range of enzymes and receptors, making it a valuable candidate for further pharmacological exploration. The pyridine-furan scaffold has been shown to interact effectively with proteins involved in metabolic pathways, inflammation, and neurodegeneration, suggesting its potential as a therapeutic agent.

In the context of drug discovery, [6-(Furan-3-yl)pyridin-3-yl]methanamine has been utilized as a key intermediate in the synthesis of more complex molecules. Its ability to serve as a building block for larger pharmacophores has facilitated the development of novel compounds with enhanced pharmacological profiles. Researchers have leveraged this compound to design molecules that exhibit improved selectivity and reduced toxicity, addressing critical challenges in modern drug development.

The synthesis of [6-(Furan-3-yl)pyridin-3-yl]methanamine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of a pyridine-furan bond, followed by functionalization at the 3-position of the pyridine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques underscore the importance of [6-(Furan-3-yl)pyridin-3-yl]methanamine as a cornerstone in synthetic organic chemistry.

Biological activity studies have revealed that [6-(Furan-3-yl)pyridin-3-yl]methanamine demonstrates notable effects on cellular pathways relevant to human health. Preliminary experiments have shown its ability to modulate enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Additionally, its interaction with receptors involved in pain perception and neurotransmission has opened new avenues for developing treatments for neurological disorders.

The pharmaceutical industry has taken notice of [6-(Furan-3-yl)pyridin-3-yl]methanamine's potential, leading to increased investment in its research and development. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic applications. The integration of high-throughput screening technologies has further expedited the identification of derivatives with enhanced biological activity.

From a chemical biology perspective, [6-(Furan-3-yloxy)pyridin]-4-carboxylic acid is an intriguing molecule that offers insights into molecular recognition processes. Its ability to bind to specific targets with high affinity underscores the importance of rational drug design strategies. By understanding the structural determinants that govern its interactions, researchers can develop more effective drugs with improved efficacy and safety profiles.

The environmental impact of synthesizing and utilizing [6-(Furan-yloxy)pyridin]-4-carboxylic acid is also a critical consideration. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, aligning with global initiatives to promote environmental responsibility.

Future research directions for [6-(Furan-yloxy)pyridin]-4-carboxylic acid include exploring its role in drug delivery systems and combination therapies. The development of novel formulations that enhance its bioavailability and target specificity could revolutionize how it is administered in clinical settings. Additionally, investigating its potential as an adjuvant in combination therapies may lead to more comprehensive treatment strategies for complex diseases.